2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one

• IUPAC Name: 2-[(4,8-dimethylquinazolin-2-yl)amino]-4-methyl-5-[(4-methylphenyl)methyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H23N5O/c1-13-8-10-17(11-9-13)12-19-16(4)25-23(27-21(19)29)28-22-24-15(3)18-7-5-6-14(2)20(18)26-22/h5-11H,12H2,1-4H3,(H2,24,25,26,27,28,29)
• InChI Key: VILKSAKKKHHWAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=C(N=C(NC2=O)NC3=NC4=C(C=CC=C4C(=N3)C)C)C
• Molecular Formula: C23H23N5O
• Molecular Weight: 385.5 g/mol

Description

This compound is a pyrimidin-4(3H)-one derivative featuring a quinazoline-2-ylamino substituent at position 2 and a 4-methylbenzyl group at position 5 of the pyrimidinone core. Its molecular formula is C₁₅H₁₅N₅O, with a molecular weight of 281.32 g/mol . This compound is part of a broader class of pyrimidinone derivatives studied for their diverse pharmacological activities, though specific biological data for this analog remain unreported in the provided evidence .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one typically involves multi-step organic reactions. The process begins with the preparation of the quinazoline and pyrimidine intermediates, followed by their coupling under specific conditions. Common reagents used in these reactions include various amines, aldehydes, and catalysts to facilitate the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization, purification, and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Nucleophiles, electrophiles

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazoline N-oxides, while reduction may produce reduced quinazoline derivatives .

Scientific Research Applications

2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one has been explored for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, such as anticancer, antibacterial, and antiviral activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one involves its interaction with specific molecular targets and pathways. This compound may act by inhibiting enzymes or modulating receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Molecular Weight :

• The target compound (281.32 g/mol) is lighter than analogs with bulkier substituents, such as Y020-1032 (421.50 g/mol, naphthyl group) and the 4-isopropylbenzyl derivative (413.52 g/mol) .
• Sulfur-containing analogs (e.g., 2d, 2e) exhibit higher molecular weights due to the thioether linkage and nitro groups .

Lipophilicity and Solubility :

• The 4-methylbenzyl group in the target compound balances lipophilicity, whereas the methoxy group in 2e enhances aqueous solubility .
• The tetrazole-containing analog (669745-87-3) may exhibit improved solubility in polar solvents due to its acidic proton (predicted pKa 8.30) .

Thermal Stability :

• Analogs 2d and 2e show distinct melting points (227.6–228.6°C and 217.1–217.3°C, respectively), suggesting that nitro and methoxy substituents influence crystalline packing . Data for the target compound’s thermal behavior are unavailable.

Structural Diversity: Quinazoline substitutions (4,8-dimethyl vs. Replacement of benzyl with naphthyl (Y020-1032) expands the aromatic surface area, which could enhance π-π stacking in biological systems .

Biological Activity

2-[(4,8-Dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one is a complex organic compound belonging to the class of quinazoline derivatives. These compounds are recognized for their diverse biological activities and potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Property	Value
IUPAC Name	2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one
Molecular Formula	C23H23N5O
Molecular Weight	385.5 g/mol
CAS Number	924862-76-0

The biological activity of 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one is primarily attributed to its interaction with specific molecular targets. The compound is known to inhibit various enzymes and receptors involved in critical cellular processes:

• Enzyme Inhibition : The compound may inhibit tyrosine kinases, which play a significant role in cell signaling pathways that regulate cell growth and proliferation. This inhibition can lead to the suppression of cancer cell growth.
• Receptor Modulation : It can also interact with receptors to modulate their signaling pathways, potentially affecting inflammatory responses and other physiological processes.

Anticancer Activity

Research indicates that quinazoline derivatives exhibit promising anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. For instance, studies have shown that it can induce apoptosis in cancer cells by activating intrinsic apoptotic pathways.

Antimicrobial Activity

The compound has demonstrated significant antimicrobial properties against a range of bacterial strains. In vitro studies have reported Minimum Inhibitory Concentration (MIC) values indicating effective antibacterial activity:

Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)
Escherichia coli	0.23 - 0.71	0.46 - 0.95
Bacillus cereus	0.18 - 0.24	0.36 - 0.48
Staphylococcus aureus	>3.75	>3.75

These results suggest that the compound is particularly effective against Bacillus cereus, while showing moderate activity against Escherichia coli and Staphylococcus aureus.

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has also been investigated. It has been shown to reduce pro-inflammatory cytokine production in various models, indicating its potential use in treating inflammatory diseases.

Case Studies and Research Findings

• Study on Antibacterial Activity : A study evaluated the antibacterial efficacy of several derivatives of quinazoline compounds, including our target compound, against clinical isolates of bacteria such as MRSA and Pseudomonas aeruginosa. The findings revealed that while none outperformed standard antibiotics, some derivatives showed comparable or superior activity against resistant strains .
• Cytotoxicity Assays : In another study focusing on the cytotoxic effects of quinazoline derivatives, the compound was tested against several cancer cell lines including A549 (lung cancer) and HeLa (cervical cancer). Results indicated a significant reduction in cell viability at higher concentrations, supporting its potential as an anticancer agent .
• Mechanistic Studies : Further mechanistic studies highlighted that the compound's ability to induce apoptosis in cancer cells was linked to the activation of caspase pathways and modulation of Bcl-2 family proteins .